N-benzyl-N-ethylpiperidin-4-amine dihydrochloride
Overview
Description
N-benzyl-N-ethylpiperidin-4-amine dihydrochloride (NBEPDC) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of N-benzylpiperidin-4-amine, a compound that has been studied for its potential therapeutic benefits. NBEPDC has been found to possess a number of biochemical and physiological effects, as well as a variety of advantages and limitations for laboratory experiments.
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
N-benzyl-N-ethylpiperidin-4-amine dihydrochloride: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its piperidine core is a common motif in medicinal chemistry, contributing to the structural diversity of drug molecules. This compound can undergo various chemical reactions, including alkylation, acylation, and arylation, to yield derivatives with potential pharmacological activities .
Development of Central Nervous System (CNS) Drugs
The piperidine moiety is often found in CNS drugs due to its ability to cross the blood-brain barrier. Derivatives of N-benzyl-N-ethylpiperidin-4-amine dihydrochloride may be explored for their potential as CNS-active agents, including antipsychotics, antidepressants, and cognitive enhancers .
Antimicrobial Agents
Research into piperidine derivatives has shown that they can exhibit significant antimicrobial properties. By modifying the N-benzyl-N-ethylpiperidin-4-amine dihydrochloride structure, scientists can develop new antimicrobial agents that might be effective against resistant strains of bacteria and other pathogens .
Anti-inflammatory Applications
The anti-inflammatory potential of piperidine derivatives makes N-benzyl-N-ethylpiperidin-4-amine dihydrochloride a candidate for the development of new anti-inflammatory drugs. These could be particularly useful in treating chronic inflammatory diseases such as arthritis and asthma .
Nanotechnology in Drug Delivery
N-benzyl-N-ethylpiperidin-4-amine dihydrochloride: can be used to create peptides that are integral to nanosystems for drug delivery. These nanosystems can enhance the pharmacological efficacy of drugs by improving their bioavailability and targeting specific tissues or cells .
Diagnostic Tools for Sepsis
Peptides derived from N-benzyl-N-ethylpiperidin-4-amine dihydrochloride can be employed in the development of diagnostic tools for sepsis. These tools can improve pathogen capturing efficiency, which is crucial for the timely diagnosis and management of sepsis .
properties
IUPAC Name |
N-benzyl-N-ethylpiperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2.2ClH/c1-2-16(14-8-10-15-11-9-14)12-13-6-4-3-5-7-13;;/h3-7,14-15H,2,8-12H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJUJSCSNYXLJGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C2CCNCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00387782 |
Source
|
| Record name | N-benzyl-N-ethylpiperidin-4-amine dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00387782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-N-ethylpiperidin-4-amine dihydrochloride | |
CAS RN |
871112-87-7 |
Source
|
| Record name | N-benzyl-N-ethylpiperidin-4-amine dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00387782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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